Sodium zirconium lactate

Specification

• CAS No.: 15529-67-6
• Molecular Formula: C15H25NaO15Zr
• Molecular Weight: 559.56 g/mol
• IUPAC Name: sodium;2-hydroxypropanoate;zirconium(4+)
• Standard InChI: InChI=1S/5C3H6O3.Na.Zr/c5*1-2(4)3(5)6;;/h5*2,4H,1H3,(H,5,6);;/q;;;;;+1;+4/p-5
• Standard InChI Key: AVDSIUVRXDVGQO-UHFFFAOYSA-I
• SMILES: CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Na+].[Zr+4]
• Canonical SMILES: CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Na+].[Zr+4]

Introduction

Sodium zirconium lactate is a zirconium compound formed from the reaction of sodium ions with zirconium lactate, the zirconium salt of lactic acid. It exists in various stoichiometric forms, with the most commonly cited having the following properties:

Basic Identification

Parameter	Value
CAS Number	10377-98-7
Alternative CAS Number	15529-67-6
Molecular Formula	C12H16Na4O12Zr
Molecular Weight	535.43 g/mol
IUPAC Name	Tetrasodium,2-oxidopropanoate,zirconium(4+)

The compound's structure features zirconium in the +4 oxidation state coordinated with lactate ligands, alongside sodium ions for charge balance. The lactate ligands, derived from lactic acid, contribute to the compound's unique chemical behavior through their carboxylate and hydroxyl functional groups.

Physical Properties

Sodium zirconium lactate exhibits the following physical characteristics:

Property	Value
Physical State	Solid
Boiling Point	227.6°C at 760 mmHg
Flash Point	109.9°C
Vapor Pressure	0.015 mmHg at 25°C

These properties influence the compound's stability and handling requirements in various applications.

Synthesis and Production Methods

The production of sodium zirconium lactate typically involves the reaction of zirconium precursors with sodium lactate under controlled conditions. Several synthetic approaches have been reported in the literature:

Industrial Production Methods

Industrial preparation of sodium zirconium lactate often employs zirconium oxychloride or similar zirconium salts as starting materials. These react with sodium lactate under specific pH and temperature conditions to form the desired complex. The synthesis requires careful control to ensure proper coordination of the lactate ligands to the zirconium center and appropriate incorporation of sodium ions.

The resulting material may undergo purification processes such as recrystallization or precipitation to achieve the desired purity for specific applications. Quality control typically involves analyses for zirconium content, sodium-to-zirconium ratio, and the presence of potential impurities.

Applications and Uses

Sodium zirconium lactate finds applications across multiple industries due to its unique coordination chemistry and reactivity patterns.

Industrial Applications

In industrial settings, sodium zirconium lactate serves various functions:

• Petroleum Industry: Functions as a cross-linking agent in hydraulic fracturing fluids, where it helps control viscosity and fluid loss.

• Catalysis: Recent research has explored zirconium-based systems, including those derived from zirconium lactate compounds, as catalysts for polymerization reactions. A study demonstrated that zirconium-based catalysts could achieve turnover frequencies up to 56,000 h−1 in the ring-opening polymerization of lactides, making them potential alternatives to traditional tin catalysts in the production of biodegradable polymers.

Route of Exposure	Species	LD50 Value
Oral	Rat	>10.0 g/kg
Intraperitoneal	Rat	0.67 g/kg

These values indicate relatively low oral toxicity but higher toxicity when administered intraperitoneally.

Chronic Exposure Effects

Long-term exposure studies with zirconium lactate have documented several effects:

• Respiratory System: Rats, hamsters, and guinea pigs exposed to zirconium lactate at concentrations of 15 or 150 mg/m³ for extended periods (225 days) showed pathological changes consistent with chronic interstitial pneumonitis.

• General Health: Animals exposed to the chemical showed poor weight gain compared to control groups.

• Tissue Accumulation: Increased zirconium content was found in lung tissue of exposed animals, though with very little deposition of fibrous tissue and no granuloma formation.

Injection and Implantation Studies

Several studies have examined the effects of injecting sodium zirconium lactate into tissues:

• Tissue Reactions: Injection of sodium zirconium lactate (at 20% and 45% concentrations) into rats and guinea pigs resulted in destructive granulomatous reactions in oral mucosa, subcutaneous tissues, periosteal tissue, and intramuscular tissues.

• Inflammatory Response: Biopsy samples taken one week after administration showed nonspecific inflammatory round cell infiltrate reactions.

These findings suggest caution is warranted when considering applications involving direct tissue contact.

Comparative Analysis

Sodium zirconium lactate exhibits distinct properties and behaviors when compared to related zirconium compounds.

Comparison with Other Zirconium Compounds

Compound	Toxicity Profile	Main Applications	Chemical Stability
Sodium Zirconium Lactate	Moderate toxicity via injection; low oral toxicity	Cross-linking agent; catalyst precursor	Stable under normal conditions
Zirconium Silicate	Milder inflammatory reaction in tissues	Abrasives; ceramics	Highly stable
Zirconium Oxide	Minimal respiratory effects	Ceramic materials; jewelry	Extremely stable

This comparison highlights that sodium zirconium lactate tends to produce more pronounced tissue reactions than some other zirconium compounds, which may limit its use in certain applications.

Research Findings and Future Directions

Recent research on sodium zirconium lactate and related compounds has focused on several areas:

Catalytic Applications

The potential of zirconium-based compounds as catalysts has been extensively studied. One notable investigation demonstrated that zirconium-based catalyst systems could efficiently promote the ring-opening polymerization of lactides to produce biodegradable polyesters. Key findings included:

• Catalyst turnover frequencies up to 56,000 h−1 were achieved.

• At very low concentrations (8-12 ppm Zr by weight), the catalysts maintained high activity.

• The performance was comparable to traditional tin catalysts but with potential advantages in terms of biocompatibility.

Future Research Directions

Several promising avenues for future investigation include:

• Improved Synthesis Methods: Development of more efficient and environmentally friendly production methods.

• Novel Applications: Exploration of new uses in materials science, catalysis, and other fields.

• Safety Studies: More comprehensive evaluation of long-term safety profiles and potential environmental impacts.